1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine
Overview
Description
1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine, also known as MPPP, is a chemical compound that belongs to the class of piperazine derivatives. MPPP has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine acts as an SSRI by inhibiting the reuptake of serotonin in the brain, leading to increased levels of serotonin and improved mood. Additionally, 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine has been shown to have an affinity for the dopamine transporter, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine has been shown to have a range of biochemical and physiological effects, including increased levels of serotonin and dopamine in the brain, improved mood, and decreased anxiety. Additionally, 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine has been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine in lab experiments is its ability to act as an SSRI, which may be useful in studying the role of serotonin in various physiological processes. However, 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine also has limitations, including its potential for abuse and its potential side effects.
Future Directions
There are several future directions for research on 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine, including its potential therapeutic applications in the treatment of depression and anxiety disorders, its neuroprotective effects, and its potential for use in the treatment of neurodegenerative diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine and its mechanism of action.
Synthesis Methods
1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine can be synthesized through a multistep process that involves the reaction of 3-methylbenzyl chloride with propargylamine to form 1-(3-methylphenyl)-4-(prop-2-yn-1-yl)piperidine. The piperidine intermediate is then converted to the final product, 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine, through a reaction with hydrochloric acid.
Scientific Research Applications
1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In particular, 1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine has been investigated for its ability to act as a selective serotonin reuptake inhibitor (SSRI) and as a potential treatment for depression and anxiety disorders.
properties
IUPAC Name |
1-(3-methylphenyl)-4-prop-2-ynylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2/c1-3-7-15-8-10-16(11-9-15)14-6-4-5-13(2)12-14/h1,4-6,12H,7-11H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGVGPYWJWORHPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCN(CC2)CC#C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Methylphenyl)-4-(prop-2-yn-1-yl)piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-fluoro-3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2615313.png)
![2-Ethyl-5-((4-methoxyphenyl)(4-methylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2615315.png)
![3-bromo-N-(2-(4-methoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2615317.png)
![(5-Chlorothiophen-2-yl)(4-(6-ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)methanone](/img/structure/B2615318.png)
